Cas no 2248315-37-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate
• CAS No: 2248315-37-7
• MF: C₂₁H₁₈F₂N₂O₄
• MW: 400.375432491302
• CID: 5960403
• PubChem ID: 165728263
• Update Time: 2025-08-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate
• 2248315-37-7
• EN300-6522251

• Inchi： 1S/C21H18F2N2O4/c22-21(23)13-24(12-14-6-2-1-3-7-14)11-10-17(21)20(28)29-25-18(26)15-8-4-5-9-16(15)19(25)27/h1-9,17H,10-13H2
• InChI Key： NKVKVUZWUQAYIQ-UHFFFAOYSA-N
• SMILES： FC1(CN(CC2C=CC=CC=2)CCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 400.12346338g/mol
• Monoisotopic Mass: 400.12346338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate (CAS No. 2248315-37-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate (CAS No. 2248315-37-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole-1,3-dione moiety and the difluoropiperidine core, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

One of the key reasons for the growing attention toward 2248315-37-7 is its role in the development of novel small-molecule inhibitors. The presence of the benzyl group and the difluoropiperidine ring enhances its binding affinity to specific biological targets, making it a promising candidate for treating metabolic disorders and inflammatory conditions. Recent studies have highlighted its potential in addressing drug-resistant pathogens, a topic of high relevance in the post-antibiotic era.

From a synthetic chemistry perspective, the compound's carboxylate ester functionality offers versatility for further derivatization. This adaptability aligns with the current trend in fragment-based drug design, where researchers seek modular building blocks for combinatorial libraries. The isoindole-1,3-dione scaffold, in particular, is known for its photophysical properties, opening doors for applications in fluorescence-based assays and diagnostic tools.

In the context of green chemistry, the synthesis and application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate are being optimized to reduce environmental impact. Solvent-free reactions and catalytic methods are being explored to enhance the sustainability profile of this compound, addressing the increasing demand for eco-friendly chemical processes.

The compound's physicochemical properties, such as its lipophilicity and hydrogen-bonding capacity, are critical for its bioavailability and pharmacokinetic profile. These attributes are frequently discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in modern pharmacology. Its difluoropiperidine component is particularly noteworthy, as fluorine incorporation is a proven strategy to improve metabolic stability and membrane permeability.

Beyond pharmaceuticals, 2248315-37-7 has potential applications in material science. The isoindole-1,3-dione moiety is known to contribute to the thermal stability and electronic properties of polymers, making it a candidate for advanced coatings and electronic materials. This dual utility in life sciences and industrial applications underscores its interdisciplinary significance.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-3,3-difluoropiperidine-4-carboxylate represents a compelling case study in the convergence of medicinal chemistry, sustainable synthesis, and material innovation. Its multifaceted applications and structural elegance position it as a valuable asset for researchers tackling some of the most pressing challenges in science today.